Cas no 3663-80-7 (2,3-dihydro-1,4-benzodioxine-2-carboxylic acid)

• Product Name: 2,3-dihydro-1,4-benzodioxine-2-carboxylic acid
• CAS No: 3663-80-7
• Molecular Formula: C₉H₈O₄
• Molecular Weight: 180.157423019409
• MDL: MFCD00084888
• CID: 44373
• PubChem ID: 87561485

2,3-dihydro-1,4-benzodioxine-2-carboxylic acid Properties

Names and Identifiers

• 2,3-Dihydrobenzo[b][1,4]dioxine-2-carboxylic acid
• 2,3-Dihydro-1,4-benzodioxine-2-carboxylic acid
• 1, 4-Benzodioxane-2-carboxylic acid
• RARECHEM AL BO 1613
• BUTTPARK 36\04-47
• 2,3-DIHYDRO-BENZO[1,4]DIOXINE-2-CARBOXYLIC ACID
• AKOS AUF2101
• RAC 1,4-BENZODIOXANE-2-CARBOXYLIC ACID
• 1,4-Benzodioxane-2-caboxylic acid
• 1,4-Benzodioxan-2-carboxylic acid
• 1,4-Benzodioxin-2-carboxylicacid,2,3-dihydro
• 1,4-Benzodiozane-2-caboxylic acid
• 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid
• 1,4-Benzodioxane-2-carboxylic Acid
• 1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-
• 1,4-Benzodioxan-2-carboxylicacid
• (2RS)-2,3-Dihydro-1,4-benzodioxine-2-carboxylic acid
• 2,3-Dihydrobenzo[1,4]dioxine-2-carboxylic acid
• 2,3-Dihydrobenzo(b)(1,4)dioxine-2-carboxylic acid
• Doxazosin impurity A
• 2H,3H-benzo[e]1,4-diox
• MFCD00084888
• STR04611
• PD055364
• ,3-Dihydro-benzo[1,4]dioxine-2-carboxylic Acid
• CDS1_000297
• Maybridge1_002585
• AKOS016040108
• ChemDiv2_003276
• AM10812
• 1-(O-TOLYL)PIPERAZINEDIHYDROCHLORIDE
• UNII-T9Z56HV1B0
• 2,3-dihydrobenzo [b][1,4]dioxine-2-carboxylic acid
• J-507002
• 2-benzodioxanecarboxylic acid
• Doxazosin mesilate impurity A [EP]
• 1,4-benzodiozane-2-carboxylic acid
• 1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-, (A+/-)-
• FT-0651340
• AC-1644
• 3663-80-7
• USP Doxazosin Related Compound D
• 1,4-benzodioxane 2-carboxylic acid
• CS-W002348
• EU-0033210
• 34385-93-8
• T9Z56HV1B0
• HMS1378E20
• FT-0650411
• CCG-202901
• 2,3-dihydro-1,4-benzodioxine-3-carboxylic acid
• A6320
• SR-01000597134-1
• B3406
• SR-01000597134
• Z56839652
• AKOS000271138
• EN300-00140
• SY003328
• DOXAZOSIN MESILATE IMPURITY A [EP IMPURITY]
• SY013453
• Oprea1_073520
• HMS548N11
• PB43330
• 12W-0825
• F0913-5472
• FT-0606770
• DivK1c_001337
• SCHEMBL229498
• DTXSID30957891
• HMBHAQMOBKLWRX-UHFFFAOYSA-N
• Q27289857
• (+/-)-1,4-Benzodioxan-2-carboxylic acid
• 1,4-Benzodioxan-2-carboxylic acid, 97%
• cholinehydroxide
• 2,3-Dihydrobenzo[b][1,4]dioxine-2-carboxylicacid
• SDCCGMLS-0065916.P001
• RX-811056
• FT-0630207
• RX 811056
• Doxazosin mesilate impurity A
• 1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-, (+/-)-
• (R)-1,4-Benzodioxan-2-carboxylic acid
• DOXAZOSIN MESILATE IMPURITY A (EP IMPURITY)
• ALBB-004760
• (S)-1,4-Benzodioxan-2-carboxylic acid
• BBL001421
• STK183543
• DB-048985
• DTXCID60893157
• (S)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxylic acid

• MDL： MFCD00084888
• InChIKey： HMBHAQMOBKLWRX-UHFFFAOYSA-N
• Inchi： 1S/C9H8O4/c10-9(11)8-5-12-6-3-1-2-4-7(6)13-8/h1-4,8H,5H2,(H,10,11)
• SMILES： O1C2C=CC=CC=2OCC1C(=O)O

Computed Properties

• Exact Mass: 180.04200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 180.042
• Heavy Atom Count: 13
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 55.8

Experimental Properties

• LogP: 0.91100
• PSA: 55.76000
• Boiling Point: 347.2℃ at 760 mmHg
• Melting Point: 126-130 °C (lit.)
• Flash Point: 145.4℃
• Color/Form: Powder
• Solubility: Uncertain
• λmax: 282(MeOH)(lit.)
• Density: 1.4±0.1 g/cm3

2,3-dihydro-1,4-benzodioxine-2-carboxylic acid Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

2,3-dihydro-1,4-benzodioxine-2-carboxylic acid Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes